Cas no 2241140-63-4 (Cycloheptanemethanol, 1-amino-, hydrochloride (1:1))

• Product Name: Cycloheptanemethanol, 1-amino-, hydrochloride (1:1)
• CAS No: 2241140-63-4
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 5461605
• Update Time: 2025-06-08

Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanol, 1-amino-, hydrochloride (1:1)

• Inchi： 1S/C8H17NO.ClH/c9-8(7-10)5-3-1-2-4-6-8;/h10H,1-7,9H2;1H
• InChI Key： UWZGLTSJKSWYEP-UHFFFAOYSA-N
• SMILES： C1(N)(CO)CCCCCC1.[H]Cl

Additional information on Cycloheptanemethanol, 1-amino-, hydrochloride (1:1)

Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) (CAS No. 2241140-63-4): An Overview of Its Structure, Properties, and Applications

Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) (CAS No. 2241140-63-4) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its intriguing structure and potential applications. This compound is a derivative of cycloheptanemethanol, modified with an amino group and a hydrochloride salt, making it a valuable candidate for various research and development activities.

The molecular formula of Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) is C₈H₁₆ClNO, with a molecular weight of approximately 179.67 g/mol. The compound features a seven-membered cycloheptane ring attached to a methanol group at the 1-position, which is further functionalized with an amino group. The presence of the hydrochloride salt ensures solubility in aqueous media, making it suitable for various biological and chemical applications.

In terms of physical properties, Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) is a white crystalline solid at room temperature. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits good stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The chemical structure of Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) has been extensively studied using various spectroscopic techniques, including NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy. These studies have provided detailed insights into the conformational flexibility and electronic properties of the molecule, which are crucial for understanding its reactivity and potential biological activity.

In the realm of medicinal chemistry, Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) has shown promise as a lead compound for the development of new therapeutic agents. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

Moreover, the amino group in Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) provides a versatile functional handle for further chemical modifications. This allows researchers to synthesize a wide range of derivatives with enhanced pharmacological properties. For example, the introduction of additional functional groups such as halogens or aromatic rings can significantly alter the compound's binding affinity and selectivity towards specific biological targets.

In addition to its potential as a therapeutic agent, Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) has also been explored for its use in materials science. The unique combination of the cycloheptane ring and the amino group makes it an attractive candidate for the development of new polymers and materials with tailored properties. Recent studies have shown that this compound can be used as a monomer or cross-linking agent in polymer synthesis, leading to materials with improved mechanical strength and thermal stability.

The synthesis of Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) has been optimized using various synthetic routes. One common approach involves the reaction of cycloheptanone with an appropriate amine followed by reduction to form the alcohol functionality. The final step involves the formation of the hydrochloride salt by treating the free amine with hydrogen chloride gas or an equivalent acid solution. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, Cycloheptanemethanol, 1-amino-, hydrochloride (1:1) (CAS No. 2241140-63-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and versatile functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.